Cas no 326018-26-2 (2-(1E)-{4-(adamantan-1-yl)phenylimino}methyl-6-bromo-4-nitrophenol)

• Product Name: 2-(1E)-{4-(adamantan-1-yl)phenylimino}methyl-6-bromo-4-nitrophenol
• CAS No: 326018-26-2
• MF: C₂₃H₂₃BrN₂O₃
• MW: 455.344325304031
• CID: 5876528
• PubChem ID: 3578236
• Update Time: 2025-06-07

2-(1E)-{4-(adamantan-1-yl)phenylimino}methyl-6-bromo-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 2-((E)-((4-((3r,5r,7r)-adamantan-1-yl)phenyl)imino)methyl)-6-bromo-4-nitrophenol
• Phenol, 2-bromo-4-nitro-6-[[(4-tricyclo[3.3.1.13,7]dec-1-ylphenyl)imino]methyl]-
• 2-[(1E)-{[4-(ADAMANTAN-1-YL)PHENYL]IMINO}METHYL]-6-BROMO-4-NITROPHENOL
• Oprea1_164117
• 2-((E)-{[4-(1-adamantyl)phenyl]imino}methyl)-6-bromo-4-nitrophenol
• 2-[(E)-{[4-(ADAMANTAN-1-YL)PHENYL]IMINO}METHYL]-6-BROMO-4-NITROPHENOL
• F0712-0041
• AKOS001593388
• 326018-26-2
• 2-[[4-(1-adamantyl)phenyl]iminomethyl]-6-bromo-4-nitrophenol
• 2-(1E)-{4-(adamantan-1-yl)phenylimino}methyl-6-bromo-4-nitrophenol

• Inchi： 1S/C23H23BrN2O3/c24-21-9-20(26(28)29)8-17(22(21)27)13-25-19-3-1-18(2-4-19)23-10-14-5-15(11-23)7-16(6-14)12-23/h1-4,8-9,13-16,27H,5-7,10-12H2
• InChI Key： SNHFGGWKUWVANI-UHFFFAOYSA-N
• SMILES： C1(O)=C(C=NC2=CC=C(C34CC5CC(CC(C5)C3)C4)C=C2)C=C([N+]([O-])=O)C=C1Br

Computed Properties

• Exact Mass: 454.08921g/mol
• Monoisotopic Mass: 454.08921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-(1E)-{4-(adamantan-1-yl)phenylimino}methyl-6-bromo-4-nitrophenol

Professional Introduction to Compound with CAS No 326018-26-2 and Product Name: 2-(1E)-{4-(adamantan-1-yl)phenylimino}methyl-6-bromo-4-nitrophenol

The compound in question, identified by the CAS No 326018-26-2, is a sophisticated organic molecule with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry. The product name, 2-(1E)-{4-(adamantan-1-yl)phenylimino}methyl-6-bromo-4-nitrophenol, highlights its complex architecture, which includes an adamantan-1-yl group, a phenylimino moiety, and a nitro-substituted aromatic ring. This intricate composition suggests potential applications in drug discovery and development, particularly in the design of novel therapeutic agents.

Recent advancements in medicinal chemistry have emphasized the importance of multi-target interactions and structure-based drug design. The presence of the adamantan-1-yl group in this compound is particularly noteworthy, as adamantane derivatives are known for their enhanced metabolic stability and binding affinity to biological targets. This feature makes the compound a promising candidate for further exploration in the development of small-molecule drugs targeting various diseases.

The nitrophenol core of the molecule is another critical feature that warrants detailed discussion. Nitroaromatic compounds have long been studied for their pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The specific substitution pattern in this compound, with a bromo group at the 6-position and a nitro group at the 4-position, may confer unique electronic and steric properties that could influence its biological activity. These properties are of great interest to researchers seeking to develop next-generation therapeutics with improved efficacy and selectivity.

In the context of current research trends, there is a growing focus on developing compounds that can modulate multiple biological pathways simultaneously. The phenylimino bridge in this molecule could serve as a scaffold for designing molecules that interact with multiple targets, thereby enhancing therapeutic outcomes. This concept aligns with the broader goal of polypharmacology, which aims to develop drugs that can address complex diseases by targeting multiple disease-causing pathways.

Furthermore, the structural rigidity provided by the adamantane group could enhance the compound's ability to bind to protein targets with high affinity and selectivity. This is particularly important in drug development, where off-target effects can lead to adverse side effects. By leveraging computational modeling and experimental techniques, researchers can optimize the structure of this compound to improve its pharmacokinetic properties and reduce potential toxicity.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework of the molecule. These techniques are essential for achieving the desired regioselectivity and stereoselectivity during synthesis.

Once synthesized, the compound can be subjected to rigorous biological testing to evaluate its potential therapeutic applications. High-throughput screening (HTS) technologies allow researchers to rapidly test thousands of compounds against various biological targets, providing valuable insights into their pharmacological properties. Additionally, structure-activity relationship (SAR) studies can be conducted to identify key structural features that contribute to biological activity.

The bromo substituent at the 6-position of the nitrophenol ring is another critical feature that may influence the compound's biological behavior. Bromine atoms are known to enhance binding affinity through halogen bonding interactions with biological targets. This property could make the compound particularly effective against certain types of enzymes or receptors involved in disease processes.

In conclusion, the compound with CAS No 326018-26-2 and product name 2-(1E)-{4-(adamantan-1-yl)phenylimino}methyl-6-bromo-4-nitrophenol represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the adamantan-1-yl group, phenylimino moiety, and nitro-substituted aromatic ring, suggest potential applications in drug discovery targeting various diseases. By leveraging advanced synthetic techniques and computational methods, researchers can optimize its structure for improved biological activity and therapeutic efficacy.